molecular formula C4H8O3S B8810665 2-Methylprop-2-ene-1-sulfonic acid CAS No. 3934-16-5

2-Methylprop-2-ene-1-sulfonic acid

Cat. No.: B8810665
CAS No.: 3934-16-5
M. Wt: 136.17 g/mol
InChI Key: XEEYSDHEOQHCDA-UHFFFAOYSA-N
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Description

2-Methylprop-2-ene-1-sulfonic acid is a useful research compound. Its molecular formula is C4H8O3S and its molecular weight is 136.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

3934-16-5

Molecular Formula

C4H8O3S

Molecular Weight

136.17 g/mol

IUPAC Name

2-methylprop-2-ene-1-sulfonic acid

InChI

InChI=1S/C4H8O3S/c1-4(2)3-8(5,6)7/h1,3H2,2H3,(H,5,6,7)

InChI Key

XEEYSDHEOQHCDA-UHFFFAOYSA-N

Canonical SMILES

CC(=C)CS(=O)(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

196 g (2 mol) of maleic anhydride and 150 g of ion-exchanged water were placed in a four-necked flask fitted with the same devices as in Example 1. 117 g (1.4 mol) of 48% sodium hydroxide was added thereto under stirring to neutralize the same. 94.8 g (0.6 mol) of sodium methallylsulfonate was added thereto and the temperature was elevated to a reflux temperature. Thereafter, 68 g of a 60% hydrogen peroxide solution was added dropwise thereto over 2 h. After aging for 1 h, 47 g of 30% sodium persulfate and 57 g of a 60% aqueous hydrogen peroxide solution were added dropwise thereto over 3 h. Simultaneously 50 g (0.6 mol) of 48% NaOH was added dropwise over 2 h. After aging under reflux for 2 h, the reaction mixture was cooled to obtain a copolymer of maleic acid and methallylsulfonic acid (molar ratio of 100/30).
Quantity
196 g
Type
reactant
Reaction Step One
Name
Quantity
150 g
Type
solvent
Reaction Step One
Quantity
117 g
Type
reactant
Reaction Step Two
Quantity
94.8 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
47 g
Type
reactant
Reaction Step Five
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
Quantity
50 g
Type
reactant
Reaction Step Six

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